Cas no 2580238-67-9 (4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid)

• Product Name: 4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid
• CAS No: 2580238-67-9
• MF: C₂₀H₁₅NO₄S
• MW: 365.402404069901
• CID: 6143898
• PubChem ID: 155858860
• Update Time: 2025-06-15

4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid
• EN300-7313419
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-3-carboxylic acid
• 2580238-67-9

• Inchi： 1S/C20H15NO4S/c22-19(23)17-10-26-11-18(17)21-20(24)25-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,10-11,16H,9H2,(H,21,24)(H,22,23)
• InChI Key： QYKAQVIYWVZOET-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 365.07217913g/mol
• Monoisotopic Mass: 365.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Additional information on 4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid

Comprehensive Overview of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid (CAS No. 2580238-67-9)

4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid (CAS No. 2580238-67-9) is a specialized organic compound widely utilized in peptide synthesis, pharmaceutical research, and material science. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiophene-carboxylic acid moiety, makes it a valuable building block for designing bioactive molecules and advanced materials. This article delves into its properties, applications, and relevance in contemporary scientific research, addressing common queries such as "Fmoc-protected amino acid derivatives" and "thiophene-based drug discovery."

The compound's Fmoc group is pivotal in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Researchers frequently search for "Fmoc deprotection conditions" or "SPPS optimization," highlighting the demand for reliable reagents like this derivative. Its thiophene ring further enhances utility in medicinal chemistry, where heterocyclic scaffolds are explored for kinase inhibitors or antimicrobial agents—topics trending in "AI-driven drug design" discussions. The carboxylic acid functionality allows conjugation with biomolecules, aligning with interests in "bioconjugation techniques" and "proteomics tools."

From a synthetic perspective, CAS No. 2580238-67-9 exemplifies the convergence of peptide chemistry and heterocyclic chemistry. Its stability under mild acidic conditions (e.g., piperidine treatment) caters to queries like "Fmoc cleavage protocols." Meanwhile, its solubility in polar aprotic solvents (e.g., DMF, DMSO) addresses practical concerns in "peptide coupling reagents" searches. Analytical data (HPLC, MS) typically confirm high purity (>95%), a key metric for "pharmaceutical intermediates QC" workflows.

Environmental and safety profiles of such compounds are increasingly scrutinized. While 2580238-67-9 isn't classified as hazardous, proper handling (gloves, ventilation) is advised—echoing "lab chemical safety guidelines" searches. Its biodegradability and non-toxic metabolites align with "green chemistry in pharma" trends, a hotspot in 2024 sustainability debates.

In material science, this thiophene derivative enables "conducting polymer synthesis"—a topic surging with "organic electronics advancements." Its ability to form self-assembled monolayers (SAMs) on metal surfaces responds to "molecular surface engineering" queries. Such versatility bridges gaps between "biomedical coatings" and "flexible electronics" research.

Market-wise, the demand for Fmoc-amino acid analogs grows alongside "peptide therapeutics market growth" (projected to exceed $50B by 2027). Suppliers often highlight 2580238-67-9 in catalogs targeting "custom peptide synthesis services," reflecting its commercial relevance. Storage recommendations (-20°C, desiccated) cater to "chemical storage best practices" inquiries.

Emerging applications include CRISPR carrier systems, where its carboxylic acid group facilitates nanoparticle functionalization—linking to "gene delivery innovations" searches. Similarly, its use in metal-organic frameworks (MOFs) design taps into "porous materials for drug delivery" research fronts.

To summarize, 4-(9H-Fluoren-9-ylmethoxycarbonylamino)thiophene-3-carboxylic acid embodies interdisciplinary innovation. Whether investigating "structure-activity relationships (SAR)" or developing "next-gen biomaterials," this compound offers multifaceted solutions—making it a staple in both academic and industrial R&D landscapes.